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Compound of Interest

Compound Name: Biotin-d2-1

Cat. No.: B15088256

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-d2-1, the deuterium-labeled form of Biotin (Vitamin B7), is a crucial tool in various
research applications, particularly in mass spectrometry-based assays where it serves as an
internal standard for the accurate quantification of biotin.[1][2] Proper preparation of stock
solutions is the first critical step to ensure the accuracy and reproducibility of experimental
results. These application notes provide detailed protocols for the preparation, storage, and
handling of Biotin-d2-1 stock solutions.

Biotin is an essential enzyme co-factor involved in key metabolic pathways, including fatty acid
synthesis, gluconeogenesis, and amino acid metabolism.[3][4][5] Its deuterated analog, Biotin-
d2-1, allows for precise differentiation from the endogenous, unlabeled biotin in biological
samples, a technique widely used in pharmacokinetic and metabolic studies.
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Property Value Reference

Vitamin B7-d2-1, Vitamin H-d2-

Synonyms 1, D-Biotin-d2-1

CAS Number 1217481-41-8

Molecular Formula C10H14D2N203S

Molecular Weight 246.32 g/mol

Appearance White to off-white solid/powder

Solubility and Recommended Solvents

The solubility of Biotin-d2-1 is a critical factor in the preparation of stock solutions. Based on
available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for achieving high-
concentration stock solutions.

Solvent Solubility Notes

Use freshly opened,
anhydrous DMSO as it is

DMSO =100 mg/mL (405.98 mM) ] ]
hygroscopic, which can affect
solubility.
Ethanol Soluble
Unlabeled biotin is slightly
Water Soluble upon heating soluble in water (0.2 mg/mL)
and very soluble in hot water.
] ) Unlabeled biotin is very soluble
Dilute Alkali Soluble

in dilute alkali solutions.

50 mg/mL (for unlabeled
Biotin)

2M NH4OH

For most applications requiring a high-concentration initial stock, DMSO is the solvent of
choice. For applications where DMSO may interfere with downstream biological assays,
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alternative solvents can be considered, though they may not achieve the same high
concentration.

Experimental Protocols

Preparation of a 10 mM Biotin-d2-1 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for serial dilutions.

Materials:

Biotin-d2-1 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-weighing Preparation: Allow the vial of Biotin-d2-1 to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out the desired amount of Biotin-d2-1 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.46 mg of Biotin-d2-1.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the
Biotin-d2-1 powder.

e Mixing: Vortex the solution thoroughly until the Biotin-d2-1 is completely dissolved. Gentle
warming to 37°C or sonication can be used to aid dissolution if necessary.

 Verification: Visually inspect the solution to ensure there are no undissolved particles.
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The following table provides the required mass of Biotin-d2-1 for different volumes of a 10 mM
stock solution.

Desired Volume Mass of Biotin-d2-1 to Weigh
1mL 2.46 mg
5 mL 12.3 mg
10 mL 24.6 mg

Preparation of Aqueous Working Solutions

For many biological applications, the final concentration of DMSO must be minimized. This
requires diluting the high-concentration DMSO stock solution into an aqueous buffer.

Materials:

e 10 mM Biotin-d2-1 in DMSO (from Protocol 4.1)
o Appropriate aqueous buffer (e.g., PBS, Tris-HCI)
 Sterile microcentrifuge tubes

Procedure:

¢ Calculate Dilution: Determine the required volume of the 10 mM DMSO stock solution
needed to achieve the desired final concentration in your aqueous buffer.

¢ Dilution: Add the calculated volume of the DMSO stock solution to the aqueous buffer. It is
recommended to add the DMSO stock dropwise while vortexing the buffer to prevent
precipitation.

» Final Concentration: Ensure the final concentration of DMSO in the working solution is
compatible with your experimental system (typically <0.5%).

Storage and Stability

Proper storage is essential to maintain the integrity of Biotin-d2-1 stock solutions.
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Form Storage Temperature Stability Period
Solid Powder -20°C 3years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Best Practices for Storage:

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into single-use volumes before storage.

 Light Protection: Store solutions in amber-colored vials or in the dark to protect from light,
although biotin is generally considered photostable in its dry form.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing Biotin-d2-1 stock
solutions.
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Storage Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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